N-(2-bromo-4,5-dimethylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(2-bromo-4,5-dimethylphenyl)-2-[(4-ethyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H21BrN4OS/c1-4-25-19(15-8-6-5-7-9-15)23-24-20(25)27-12-18(26)22-17-11-14(3)13(2)10-16(17)21/h5-11H,4,12H2,1-3H3,(H,22,26)
• InChI Key: RXDXYJSIDUGISI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C(=C2)C)C)Br)C3=CC=CC=C3
• Molecular Formula: C20H21BrN4OS
• Molecular Weight: 445.4 g/mol

Description

N-(2-bromo-4,5-dimethylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is a useful research compound. Its molecular formula is C20H21BrN4OS and its molecular weight is 445.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-(2-bromo-4,5-dimethylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is 444.06195 g/mol and the complexity rating of the compound is 491. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(2-bromo-4,5-dimethylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-bromo-4,5-dimethylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis and Pharmacological Applications

• Heterocyclic Compounds Synthesis : Research has shown that compounds with similar structures to N-(2-bromo-4,5-dimethylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide can be synthesized for various applications, including the development of new drugs with potential anticonvulsant, antimicrobial, and anti-inflammatory properties (Severina et al., 2020). This highlights the compound's potential use in developing new therapeutic agents.

• Antimicrobial Activity : Some derivatives of related structures have been studied for their antimicrobial activities. For instance, novel sulphonamide derivatives have been synthesized and displayed good antimicrobial activity, suggesting the potential of N-(2-bromo-4,5-dimethylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide derivatives in antimicrobial applications (Fahim & Ismael, 2019).

• Anticonvulsant Properties : The structural framework of N-(2-bromo-4,5-dimethylphenyl)-2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)thio]acetamide is similar to compounds investigated for anticonvulsant properties. Studies on such derivatives have shown potential anticonvulsant activities, indicating possible research applications of the compound in developing anticonvulsant therapies (Severina et al., 2020).

• Enzyme Inhibition and Molecular Docking Studies : Enzyme inhibition capabilities of structurally related compounds have been explored, revealing moderate to good activities against specific enzymes. This suggests the compound could be used in studies aimed at understanding enzyme mechanisms or developing enzyme inhibitors for therapeutic use (Riaz et al., 2020).